Cas no 1263179-29-8 ((2-Amino-6-fluorophenyl)dimethylphosphine oxide)

• Product Name: (2-Amino-6-fluorophenyl)dimethylphosphine oxide
• CAS No: 1263179-29-8
• MF: C₈H₁₁FNOP
• MW: 187.151206254959
• CID: 4692136
• PubChem ID: 118994229
• Update Time: 2025-10-28

(2-Amino-6-fluorophenyl)dimethylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• (2-Amino-6-fluorophenyl)dimethylphosphine oxide
• SCHEMBL24596872
• EN300-6756634
• F50084
• GS0185
• 1263179-29-8
• 2-(dimethylphosphoryl)-3-fluoroaniline
• 2-dimethylphosphoryl-3-fluoroaniline
• (2-Amino-6-fluorophenyl)dimethylphosphineoxide

• MDL： MFCD18791626
• Inchi： 1S/C8H11FNOP/c1-12(2,11)8-6(9)4-3-5-7(8)10/h3-5H,10H2,1-2H3
• InChI Key： NREJOFDHMPCKAL-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C(=CC=CC=1N)F)=O

Computed Properties

• Exact Mass: 187.05622913g/mol
• Monoisotopic Mass: 187.05622913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 0.9

(2-Amino-6-fluorophenyl)dimethylphosphine oxide Security Information

• Storage Condition：(BD444165)

Additional information on (2-Amino-6-fluorophenyl)dimethylphosphine oxide

Comprehensive Overview of (2-Amino-6-fluorophenyl)dimethylphosphine oxide (CAS No. 1263179-29-8)

The compound (2-Amino-6-fluorophenyl)dimethylphosphine oxide (CAS No. 1263179-29-8) is a specialized organophosphorus derivative that has garnered significant attention in pharmaceutical research and material science. Its unique molecular structure, featuring a fluorophenyl group and a dimethylphosphine oxide moiety, makes it a valuable intermediate in the synthesis of advanced bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing and hydrogen-bonding properties can enhance the efficacy of target compounds.

In recent years, the demand for fluorinated compounds like (2-Amino-6-fluorophenyl)dimethylphosphine oxide has surged due to their role in medicinal chemistry. Fluorination is a key strategy for improving the metabolic stability and bioavailability of drugs, a topic frequently searched by professionals in pharmaceutical development. This compound’s CAS No. 1263179-29-8 is often queried in databases for its synthetic routes and spectroscopic data, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

Another area of interest is the compound’s utility in catalysis and ligand design. The phosphine oxide group is known for its ability to coordinate with metals, making it a candidate for transition-metal catalysis. This aligns with the growing trend of green chemistry, where researchers seek sustainable and efficient catalytic systems. Users often search for terms like "phosphine oxide ligands" or "fluorinated catalysts", highlighting the relevance of this compound in modern chemical synthesis.

From a structural perspective, (2-Amino-6-fluorophenyl)dimethylphosphine oxide exhibits intriguing electronic properties. The amino and fluoro substituents on the phenyl ring create a polarized environment, which can influence molecular interactions in supramolecular chemistry. This has led to its exploration in crystal engineering and polymorph screening, topics frequently discussed in materials science forums.

The compound’s safety profile and handling protocols are also critical for laboratory use. While it is not classified as a hazardous material, proper storage conditions (e.g., anhydrous environments) are recommended to maintain its stability. Searches for "stable phosphine oxides" or "handling aminofluorophenyl compounds" often lead to discussions about this molecule, underscoring its practical significance.

In summary, (2-Amino-6-fluorophenyl)dimethylphosphine oxide (CAS No. 1263179-29-8) is a versatile compound with broad applications in drug development, catalysis, and materials research. Its fluorinated and phosphorylated structure makes it a valuable tool for scientists exploring next-generation therapeutics and functional materials. As interest in tailored molecular design grows, this compound is poised to remain a focal point in cutting-edge chemistry.